Cas no 1291846-00-8 (1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid)

1-(4-Fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid is a fluorinated pyridazine derivative with notable applications in medicinal chemistry and pharmaceutical research. Its structural features, including the 4-fluorophenyl and methoxy substituents, contribute to its potential as a versatile intermediate in the synthesis of bioactive compounds. The presence of a carboxylic acid group enhances its reactivity, enabling further functionalization for drug development. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure makes it suitable for mechanistic studies and structure-activity relationship (SAR) investigations. Researchers value this derivative for its potential in designing novel therapeutic agents, particularly in targeting enzyme inhibition or receptor modulation.
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid structure
1291846-00-8 structure
Product Name:1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
CAS No:1291846-00-8
MF:C12H9FN2O4
MW:264.209266424179
MDL:MFCD18788400
CID:4586656
PubChem ID:50928024
Update Time:2025-10-29

1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
    • 3-Pyridazinecarboxylic acid, 1-(4-fluorophenyl)-1,4-dihydro-6-methoxy-4-oxo-
    • MDL: MFCD18788400
    • Inchi: 1S/C12H9FN2O4/c1-19-10-6-9(16)11(12(17)18)14-15(10)8-4-2-7(13)3-5-8/h2-6H,1H3,(H,17,18)
    • InChI Key: COJLCMFTEDPVLV-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)=NN(C2=CC=C(F)C=C2)C(OC)=CC1=O

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 457.2±55.0 °C at 760 mmHg
  • Flash Point: 230.3±31.5 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Security Information

1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F589363-10mg
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8
10mg
$ 50.00 2022-06-05
TRC
F589363-50mg
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8
50mg
$ 210.00 2022-06-05
TRC
F589363-100mg
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8
100mg
$ 295.00 2022-06-05
Chemenu
CM406739-250mg
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%+
250mg
$379 2024-08-02
Chemenu
CM406739-500mg
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%+
500mg
$680 2024-08-02
Chemenu
CM406739-1g
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%+
1g
$865 2024-08-02
Enamine
EN300-193708-0.05g
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%
0.05g
$182.0 2023-09-17
Enamine
EN300-193708-0.1g
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%
0.1g
$272.0 2023-09-17
Enamine
EN300-193708-0.25g
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%
0.25g
$389.0 2023-09-17
Enamine
EN300-193708-0.5g
1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid
1291846-00-8 95%
0.5g
$613.0 2023-09-17

1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid Related Literature

Additional information on 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid

Recent Advances in the Study of 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid (CAS: 1291846-00-8)

The compound 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid (CAS: 1291846-00-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyridazine derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid, with particular emphasis on improving its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that structural modifications to the pyridazine core could enhance its binding affinity to specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that the compound may serve as a promising anti-inflammatory agent.

In addition to its anti-inflammatory potential, research has also explored the compound's role in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) revealed that 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress responses. The study, published in Cancer Research, highlighted the compound's ability to induce apoptosis via modulation of reactive oxygen species (ROS) levels, providing a mechanistic basis for its anticancer effects.

Further investigations into the pharmacokinetic properties of this compound have been undertaken to assess its suitability for clinical development. A 2024 pharmacokinetic study in rats, published in Drug Metabolism and Disposition, reported favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life conducive to once-daily dosing. However, the study also noted challenges related to metabolic stability, prompting ongoing research into prodrug formulations and co-administration with metabolic inhibitors.

The safety profile of 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid has been evaluated in several toxicity studies. Acute and subchronic toxicity assessments in rodent models, as detailed in Regulatory Toxicology and Pharmacology, indicated a relatively wide therapeutic window, with no observed adverse effects at doses significantly higher than the anticipated therapeutic range. These findings support further investigation into the compound's clinical potential.

In conclusion, 1-(4-fluorophenyl)-6-methoxy-4-oxo-1,4-dihydropyridazine-3-carboxylic acid (CAS: 1291846-00-8) represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation and oncology. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through preclinical development. Future studies will likely explore its potential in combination therapies and its efficacy in more complex disease models.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd